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Compound of Interest

Compound Name: 4-Oxobutanenitrile

Cat. No.: B1583811 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Oxobutanenitrile, also known as 3-formylpropionitrile, is a bifunctional organic molecule

featuring both a nitrile and an aldehyde group. This unique structure makes it a versatile

building block in organic synthesis, particularly for the preparation of heterocyclic compounds

and as an intermediate in the development of novel therapeutic agents. Its ability to act as a

Michael acceptor allows for a variety of conjugate addition reactions, further expanding its

synthetic utility.[1] This technical guide provides an in-depth overview of the commercial

availability of 4-oxobutanenitrile and its derivatives, detailed experimental protocols for its

synthesis and purification, and an exploration of its biological significance, including its role in

inducing apoptosis in cancer cells.

Commercial Availability and Suppliers
4-Oxobutanenitrile and its substituted analogs are available from a range of chemical

suppliers. While pricing is often subject to quotation, the following table summarizes the

availability of the parent compound and some common derivatives from various vendors. Purity

levels are typically high, though some suppliers, particularly for research-grade derivatives,

may require the buyer to perform their own analytical confirmation.
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Compound
Name

CAS Number Supplier(s) Typical Purity Notes

4-

Oxobutanenitrile
3515-93-3

Benchchem,

Ambeed,

Oakwood

Chemical,

Sunway Pharm,

Accela ChemBio

Inc.

≥97%

Also known as 3-

formylpropionitril

e.

2-Methyl-4-

oxobutanenitrile
21251-23-0 Synchem 95%

Available on a

synthesis-on-

demand basis.

4-(4-

bromophenyl)-4-

oxobutanenitrile

51765-77-6
Sigma-Aldrich,

Chem-Impex
≥ 97% (HPLC)

Sold for early

discovery

research;

analytical data

may not be

provided by all

suppliers.

4-(4-

Chlorophenyl)-4-

oxobutanenitrile

Not specified Sigma-Aldrich Research Grade

Buyer assumes

responsibility to

confirm purity.

4-(4-

Fluorophenyl)-4-

oxobutanenitrile

Not specified Sigma-Aldrich Research Grade

Buyer assumes

responsibility to

confirm purity.

Experimental Protocols
Synthesis of 4-Aryl-2-dialkylphosphonomethyl-4-
oxobutanenitrile Derivatives
A general and efficient method for the synthesis of 4-oxobutanenitrile derivatives involves the

reaction of aromatic aldehydes with phosphorylated Michael acceptors. The following protocol

is adapted from a published procedure.[2]
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Materials:

Aromatic aldehyde (1 eq.)

2-Dialkylphosphonomethylpropenenitrile (1 eq.)

3-Ethyl-5-(2-hydroxyethyl)-4-methylthiazolium bromide (catalytic amount)

Triethylamine

N,N-Dimethylformamide (DMF)

Ethyl acetate (EtOAc)

Hexane

Silica gel for column chromatography

Thin-layer chromatography (TLC) plates

Procedure:

In a three-necked flask under a nitrogen atmosphere, dissolve the aromatic aldehyde and 2-

dialkylphosphonomethylpropenenitrile in dry DMF.

Add a catalytic amount of 3-ethyl-5-(2-hydroxyethyl)-4-methylthiazolium bromide and

triethylamine to the reaction mixture.

Heat the reaction mixture and monitor its progress using TLC with an appropriate eluent

system (e.g., EtOAc/Hexane).

Upon completion of the reaction, cool the mixture to room temperature.

Remove the solvent under reduced pressure.

Purify the crude product by column chromatography on silica gel using a gradient of ethyl

acetate in hexane as the eluent.
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Combine the fractions containing the pure product and evaporate the solvent to yield the 4-

aryl-2-dialkylphosphonomethyl-4-oxobutanenitrile derivative.

Characterize the final product using spectroscopic methods such as IR, NMR (¹H, ¹³C, ³¹P),

and mass spectrometry.[2]

Purification of 4-Oxobutanenitrile Derivatives by
Recrystallization
Recrystallization is a common technique for purifying solid organic compounds like derivatives

of 4-oxobutanenitrile.

Materials:

Crude 4-oxobutanenitrile derivative

Appropriate solvent (e.g., ethanol)

Erlenmeyer flasks

Heating source

Filter paper

Buchner funnel and flask

Procedure:

Dissolve the crude solid in a minimal amount of a suitable hot solvent in an Erlenmeyer flask.

If insoluble impurities are present, perform a hot filtration to remove them.

Allow the hot, saturated solution to cool slowly to room temperature, which should induce

crystallization of the pure compound.

Further cool the flask in an ice bath to maximize crystal formation.

Collect the crystals by vacuum filtration using a Buchner funnel.
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Wash the crystals with a small amount of cold solvent.

Dry the purified crystals, for example, in a vacuum oven.

Biological Activity and Signaling Pathways
Derivatives of 4-oxobutanenitrile have demonstrated promising biological activity, particularly

in the context of anticancer research. Studies have shown that certain derivatives can induce

apoptosis, or programmed cell death, in cancer cell lines such as HeLa (cervical cancer) and

MCF-7 (breast cancer).[1] The proposed mechanism of action involves the activation of

caspases, a family of proteases that are central to the apoptotic pathway.[1]

The cytotoxicity of these compounds is likely linked to their chemical reactivity. The presence of

both a nitrile and a carbonyl group makes 4-oxobutanenitrile and its analogs effective Michael

acceptors.[1] This allows them to react with nucleophilic residues in biological macromolecules,

such as cysteine residues in proteins, potentially disrupting their function and triggering cellular

stress pathways that lead to apoptosis.

Apoptosis Induction Pathway
The following diagram illustrates a simplified signaling pathway for apoptosis induction by 4-
oxobutanenitrile derivatives, leading to caspase activation and subsequent cell death.
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Caption: Apoptosis induction by 4-oxobutanenitrile derivatives.
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Experimental Workflow Visualization
The following diagram illustrates a typical experimental workflow for the synthesis and

purification of a 4-oxobutanenitrile derivative.

Synthesis Work-up Purification
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Caption: Synthesis and purification of 4-oxobutanenitrile derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-Oxobutanenitrile | 3515-93-3 | Benchchem [benchchem.com]

2. mdpi.com [mdpi.com]

To cite this document: BenchChem. [Commercial Availability and Applications of 4-
Oxobutanenitrile: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583811#commercial-availability-and-suppliers-of-4-
oxobutanenitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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